Cas no 2384436-14-8 (2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine)
2384436-14-8 structure
Product Name:2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine
CAS No:2384436-14-8
MF:C6H3ClFN3
MW:171.559522867203
CID:5698206
PubChem ID:131699597
Update Time:2023-10-14
2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5H-Pyrrolo[3,2-d]pyrimidine, 2-chloro-7-fluoro-
- 2384436-14-8
- 2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine
-
- Inchi: 1S/C6H3ClFN3/c7-6-10-2-4-5(11-6)3(8)1-9-4/h1-2,9H
- InChI Key: KSKIMDWXWMRMAH-UHFFFAOYSA-N
- SMILES: ClC1N=CC2=C(C(=CN2)F)N=1
Computed Properties
- Exact Mass: 170.9999530g/mol
- Monoisotopic Mass: 170.9999530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.642±0.06 g/cm3(Predicted)
- pka: 10.79±0.40(Predicted)
2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
2384436-14-8 (2-Chloro-7-fluoro-5H-pyrrolo[3,2-d]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk